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Compound of Interest

Compound Name: UM4118

Cat. No.: B1253306 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the solubilization and preparation of

UM4118 in Dimethyl Sulfoxide (DMSO) for use in research settings. Adherence to these

guidelines will help ensure the consistency and reproducibility of experimental results.

Introduction
UM4118 is a copper ionophore that facilitates the transport of copper ions across cellular

membranes.[1] This activity leads to an accumulation of intracellular copper, which in turn

induces a novel form of regulated cell death known as cuproptosis.[1] The mechanism of

cuproptosis involves the copper-dependent aggregation of lipoylated proteins within the

mitochondrial matrix, leading to proteotoxic stress and ultimately, cell death. Given its

mechanism of action, UM4118 is a valuable tool for studying cuproptosis and for potential

therapeutic applications in diseases such as acute myeloid leukemia (AML).[1]

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of UM4118 is provided in the table below.

While specific quantitative solubility data in DMSO is not readily available in public literature, it

is known to be soluble in DMSO. For practical laboratory use, a stock solution of 10 mM in

DMSO is commonly prepared and has been found to be effective for in vitro studies.
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Property Value

Chemical Name N-(quinolin-8-yl)picolinamide

Molecular Formula C₁₅H₁₁N₃O

Molecular Weight 249.27 g/mol

CAS Number 324530-92-9

Appearance Crystalline solid

Solubility in DMSO Soluble (quantitative data pending)

Recommended Solvent DMSO (Dimethyl Sulfoxide)

Experimental Protocols
Preparation of a 10 mM UM4118 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of UM4118 in anhydrous

DMSO.

Materials:

UM4118 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile pipette tips

Procedure:

Weighing UM4118: Carefully weigh out 2.49 mg of UM4118 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.
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Adding DMSO: Add 1 mL of anhydrous DMSO to the tube containing the UM4118 powder.

Dissolution: Tightly cap the tube and vortex the solution for 1-2 minutes until the UM4118 is

completely dissolved. Gentle warming in a 37°C water bath for 5-10 minutes can aid in

dissolution if necessary.

Storage: Store the 10 mM UM4118 stock solution at -20°C or -80°C for long-term storage. A

datasheet suggests stability for 2 weeks at 4°C and 6 months at -80°C in DMSO.[1]

Preparation of Working Solutions
For cell-based assays, it is crucial to dilute the stock solution to the desired final concentration

in the appropriate cell culture medium. The final concentration of DMSO in the cell culture

should be kept to a minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Procedure:

Thaw Stock Solution: Thaw the 10 mM UM4118 stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment.

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as

used in the experimental conditions.

Signaling Pathway and Experimental Workflow
UM4118-Induced Cuproptosis Signaling Pathway
The following diagram illustrates the mechanism of UM4118-induced cuproptosis. UM4118 acts

as a copper ionophore, transporting extracellular copper into the cell. The increased

intracellular copper, after reduction to Cu(I), directly binds to lipoylated proteins of the

tricarboxylic acid (TCA) cycle, such as dihydrolipoamide S-acetyltransferase (DLAT). This

binding leads to the aggregation of these proteins and the loss of iron-sulfur cluster proteins,

resulting in proteotoxic stress and ultimately, cell death.
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UM4118-Induced Cuproptosis Signaling Pathway
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Caption: UM4118 facilitates copper entry, leading to cuproptosis.

Experimental Workflow for In Vitro UM4118 Treatment
The following diagram outlines a general workflow for treating cells with UM4118 and

assessing its effects.
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General Workflow for In Vitro UM4118 Treatment

1. Cell Seeding
Seed cells in appropriate culture plates.

2. Cell Adherence/Growth
Allow cells to adhere and grow (e.g., 24 hours).

4. Cell Treatment
Treat cells with UM4118 and vehicle control.

3. UM4118 Preparation
Prepare working solutions from DMSO stock.

5. Incubation
Incubate for the desired time period (e.g., 24-72 hours).

6. Endpoint Assay
Perform assays (e.g., viability, apoptosis, protein analysis).

7. Data Analysis
Analyze and interpret the results.

Click to download full resolution via product page

Caption: Workflow for UM4118 in vitro cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for UM4118 in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253306#um4118-solubility-and-preparation-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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